1-(5-chloro-2-methylphenyl)-N-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-N-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C24H18ClN5O/c1-16-7-8-17(25)13-22(16)30-24-21(14-28-30)23(26-15-27-24)29-18-9-11-20(12-10-18)31-19-5-3-2-4-6-19/h2-15H,1H3,(H,26,27,29)
• InChI Key: PDZVNOWXSXVSRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C3=NC=NC(=C3C=N2)NC4=CC=C(C=C4)OC5=CC=CC=C5
• Molecular Formula: C24H18ClN5O
• Molecular Weight: 427.9 g/mol

Description

1-(5-chloro-2-methylphenyl)-N-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C24H18ClN5O and its molecular weight is 427.89. The purity is usually 95%.
BenchChem offers high-quality 1-(5-chloro-2-methylphenyl)-N-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(5-chloro-2-methylphenyl)-N-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Methodologies : A number of studies have focused on the synthesis and characterization of pyrazolo[3,4-d]pyrimidin derivatives. Innovative methods have been developed for their synthesis, including regioselective processes and conditions that favor the formation of these compounds in high yields. Such methodologies often involve the use of ultrasound irradiation, KHSO4 in aqueous media, and various catalysts to facilitate the reactions (Kaping et al., 2016).

• Characterization Techniques : Advanced spectroscopic and crystallographic techniques are employed to elucidate the structures of synthesized compounds. This includes FT-IR, UV-visible, NMR spectroscopy, mass spectroscopy, and X-ray crystallography, providing detailed insights into the molecular configurations and geometric parameters of these compounds (Titi et al., 2020).

Biological Activities

• Antimicrobial and Antifungal Properties : Several derivatives have demonstrated significant antimicrobial and antifungal activities. This includes studies on their efficacy against a range of microbial strains, showcasing their potential as antimicrobial additives for surface coatings and printing inks (El‐Wahab et al., 2015).

• Anticancer Activity : Research into the anticancer properties of pyrazolo[3,4-d]pyrimidin derivatives has highlighted their potential in inhibiting tumor growth. Specific compounds have been tested against various cancer cell lines, showing promising results in terms of their inhibitory concentrations and potential mechanisms of action (Abdellatif et al., 2014).

• Corrosion Inhibition : The application of certain derivatives as corrosion inhibitors has been explored, with studies indicating their effectiveness in protecting metal surfaces in acidic environments. The mechanisms of inhibition, adsorption properties, and efficiency at various concentrations and temperatures have been thoroughly investigated (Hameed et al., 2020).